Cas no 41684-11-1 (4-Hydroxy-3-(methoxycarbonyl)benzoic acid)

4-Hydroxy-3-(methoxycarbonyl)benzoic acid structure
41684-11-1 structure
Product Name:4-Hydroxy-3-(methoxycarbonyl)benzoic acid
CAS No:41684-11-1
MF:C9H8O5
MW:196.156823158264
CID:324323
PubChem ID:13222801
Update Time:2025-04-19

4-Hydroxy-3-(methoxycarbonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarboxylic acid, 4-hydroxy-, 3-methyl ester
    • 4-carboxy-2-methoxycarbonylphenolate
    • 4-HYDROXY-3-(METHOXYCARBONYL)BENZOIC ACID
    • 4-Hydroxyisophthalic acid 3-methyl ester
    • 3-Carbomethoxy-4-hydroxybenzoesaeure
    • 4-hydroxy-3-[(methyloxy)carbonyl]benzoic acid
    • 4-hydroxy-isophthalic acid-3-methyl ester
    • 4-Hydroxy-isophthalsaeure-3-methylester
    • acido 4-idrossi-3-carbometossi benzoico
    • 3-Methyl 4-hydroxy-1,3-benzenedicarboxylate
    • P2F4D25AGK
    • PS-8271
    • JDUYMWSYTIJMJO-UHFFFAOYSA-N
    • AKOS022505775
    • 1,3-Benzenedicarboxylic acid,4-hydroxy-,3-methyl ester
    • SCHEMBL1647438
    • 41684-11-1
    • EN300-1838635
    • MFCD11869747
    • A904909
    • 4-hydroxy-3-methoxycarbonylbenzoic acid
    • 4-Hydroxy-3-(methoxycarbonyl)benzoicacid
    • Isophthalic acid,4-hydroxy-,3-methyl ester
    • CS-0208088
    • 4-Hydroxy-3-(methoxycarbonyl)benzoic acid
    • MDL： H184442
    • Inchi： 1S/C9H8O5/c1-14-9(13)6-4-5(8(11)12)2-3-7(6)10/h2-4,10H,1H3,(H,11,12)
    • InChI Key： JDUYMWSYTIJMJO-UHFFFAOYSA-N
    • SMILES： OC1=CC=C(C(=O)O)C=C1C(=O)OC

Computed Properties

  • Exact Mass: 196.03700
  • Monoisotopic Mass: 196.03717335g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 83.8Ų

Experimental Properties

  • PSA: 83.83000
  • LogP: 0.87700

4-Hydroxy-3-(methoxycarbonyl)benzoic acid Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-Hydroxy-3-(methoxycarbonyl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H972663-25mg
4-Hydroxy-3-(methoxycarbonyl)benzoic acid
 41684-11-1
25mg
 $69.00 2023-05-18
TRC
H972663-50mg
4-Hydroxy-3-(methoxycarbonyl)benzoic acid
 41684-11-1
50mg
 $98.00 2023-05-18
TRC
H972663-100mg
4-Hydroxy-3-(methoxycarbonyl)benzoic acid
 41684-11-1
100mg
 $150.00 2023-05-18
TRC
H972663-250mg
4-Hydroxy-3-(methoxycarbonyl)benzoic acid
 41684-11-1
250mg
 $270.00 2023-05-18
Apollo Scientific
OR40106-250mg
4-Hydroxy-3-(methoxycarbonyl)benzoic acid
 41684-11-1 95%
250mg
 £151.00 2024-05-25
Apollo Scientific
OR40106-1g
4-Hydroxy-3-(methoxycarbonyl)benzoic acid
 41684-11-1 95%
1g
 £451.00 2024-05-25
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H184442-1g
4-Hydroxy-3-(methoxycarbonyl)benzoic acid
 41684-11-1 95%
1g
 ¥2451.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H184442-250mg
4-Hydroxy-3-(methoxycarbonyl)benzoic acid
 41684-11-1 95%
250mg
 ¥1257.90 2023-09-02
Alichem
A019096160-1g
4-Hydroxy-3-(methoxycarbonyl)benzoic acid
 41684-11-1 95%
1g
 $965.94 2023-09-01
Alichem
A019096160-5g
4-Hydroxy-3-(methoxycarbonyl)benzoic acid
 41684-11-1 95%
5g
 $2682.26 2023-09-01

4-Hydroxy-3-(methoxycarbonyl)benzoic acid Production Method

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